Cas no 1260670-34-5 (3-aminobicyclo2.2.1heptane-2-carboxamide)

• Product Name: 3-aminobicyclo2.2.1heptane-2-carboxamide
• CAS No: 1260670-34-5
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• MDL: MFCD20301518
• CID: 5177886
• PubChem ID: 13724494
• Update Time: 2025-10-18

3-aminobicyclo2.2.1heptane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-aminonorbornane-2-carboxamide
• 3-aminobicyclo[2.2.1]heptane-2-carboxamide
• AB42806
• SB74309
• 3-aminobicyclo2.2.1heptane-2-carboxamide

• MDL： MFCD20301518
• Inchi： 1S/C8H14N2O/c9-7-5-2-1-4(3-5)6(7)8(10)11/h4-7H,1-3,9H2,(H2,10,11)
• InChI Key： VDCVNVOMIJJJJO-UHFFFAOYSA-N
• SMILES： O=C(C1C(C2CCC1C2)N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 0.1
• Topological Polar Surface Area: 69.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-aminobicyclo2.2.1heptane-2-carboxamide

Comprehensive Overview of 3-Aminobicyclo[2.2.1]heptane-2-carboxamide (CAS No. 1260670-34-5): Properties, Applications, and Research Insights

3-Aminobicyclo[2.2.1]heptane-2-carboxamide (CAS No. 1260670-34-5) is a bicyclic organic compound with a unique structural framework that has garnered significant interest in pharmaceutical and chemical research. Its bicyclo[2.2.1]heptane backbone, combined with functional amino and carboxamide groups, makes it a versatile intermediate for drug discovery and material science. This article delves into its molecular characteristics, synthetic routes, and emerging applications while addressing trending queries like "3-aminobicyclo[2.2.1]heptane-2-carboxamide uses" and "CAS 1260670-34-5 suppliers."

The compound's rigid bicyclic structure enhances its potential as a scaffold for designing bioactive molecules. Researchers have explored its role in modulating enzyme activity and receptor binding, particularly in neurological and metabolic disorders. Recent studies highlight its relevance in addressing "next-generation drug candidates" and "sustainable synthesis methods," aligning with the industry's focus on green chemistry. Analytical techniques such as NMR, HPLC, and mass spectrometry confirm its high purity (>98%), a critical factor for pharmaceutical-grade intermediates.

From a commercial perspective, demand for CAS 1260670-34-5 has risen due to its utility in peptide mimetics and small-molecule therapeutics. Suppliers often emphasize compliance with ISO standards, catering to queries like "3-aminobicyclo[2.2.1]heptane-2-carboxamide price" and "bulk purchase options." Regulatory filings, including REACH and FDA DMFs, further validate its safety profile for industrial use. Notably, its stability under ambient conditions reduces logistical challenges, a key concern for global distributors.

Innovative applications extend to agrochemicals and functional materials, where its stereochemistry influences product performance. Patents filed between 2020–2023 describe derivatives of 3-aminobicyclo[2.2.1]heptane-2-carboxamide as corrosion inhibitors and polymer modifiers, tapping into markets seeking "high-performance additives." Computational modeling (e.g., DFT calculations) aids in predicting its reactivity, a topic frequently searched in academic circles.

In summary, 3-Aminobicyclo[2.2.1]heptane-2-carboxamide exemplifies the convergence of structural ingenuity and practical utility. Its interdisciplinary relevance—from "medicinal chemistry" to "material engineering"—positions it as a compound of enduring scientific and commercial value. Ongoing research promises to unlock further potentials, reinforcing its status as a cornerstone in modern synthetic chemistry.